Diethyl propanedioate;1,6-diisocyanatohexane;2-ethylhexane-1,3-diol;ethyl 3-oxobutanoate;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane
Overview
Description
Diethyl propanedioate;1,6-diisocyanatohexane;2-ethylhexane-1,3-diol;ethyl 3-oxobutanoate;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, also known as Diethyl propanedioate;1,6-diisocyanatohexane;2-ethylhexane-1,3-diol;ethyl 3-oxobutanoate;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, is a useful research compound. Its molecular formula is C41H70N4O13 and its molecular weight is 827 g/mol. The purity is usually 95%.
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properties
CAS RN |
102763-23-5 |
|---|---|
Product Name |
Diethyl propanedioate;1,6-diisocyanatohexane;2-ethylhexane-1,3-diol;ethyl 3-oxobutanoate;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane |
Molecular Formula |
C41H70N4O13 |
Molecular Weight |
827 g/mol |
IUPAC Name |
diethyl propanedioate;1,6-diisocyanatohexane;2-ethylhexane-1,3-diol;ethyl 3-oxobutanoate;5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane |
InChI |
InChI=1S/C12H18N2O2.C8H12N2O2.C8H18O2.C7H12O4.C6H10O3/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15;11-7-9-5-3-1-2-4-6-10-8-12;1-3-5-8(10)7(4-2)6-9;1-3-10-6(8)5-7(9)11-4-2;1-3-9-6(8)4-5(2)7/h10H,4-7H2,1-3H3;1-6H2;7-10H,3-6H2,1-2H3;3-5H2,1-2H3;3-4H2,1-2H3 |
InChI Key |
VARYQGVLOKDHKQ-UHFFFAOYSA-N |
SMILES |
CCCC(C(CC)CO)O.CCOC(=O)CC(=O)C.CCOC(=O)CC(=O)OCC.CC1(CC(CC(C1)(C)CN=C=O)N=C=O)C.C(CCCN=C=O)CCN=C=O |
Canonical SMILES |
CCCC(C(CC)CO)O.CCOC(=O)CC(=O)C.CCOC(=O)CC(=O)OCC.CC1(CC(CC(C1)(C)CN=C=O)N=C=O)C.C(CCCN=C=O)CCN=C=O |
Other CAS RN |
102763-23-5 |
synonyms |
Propanedioic acid, diethyl ester, reaction products with 1,6-diisocyanatohexane homopolymer, ethyl acetoacetate, 2-ethyl-1,3-hexanediol and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane homopolymer |
Origin of Product |
United States |
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